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Cat. No.: B1151700 Get Quote

Introduction

Alstonic acid B is a naturally occurring pentacyclic triterpenoid isolated from plants of the

Alstonia genus, notably Alstonia scholaris and Alstonia boonei.[1][2][3] These plants are

prominent in traditional medicine systems across Asia and Africa for treating a multitude of

ailments, including inflammatory conditions, gastrointestinal issues, and fevers.[1]

Triterpenoids, a class of compounds synthesized from six isoprene units, are widely distributed

in the plant kingdom and are known for their diverse and potent biological activities.[4][5]

Alstonic acid B, along with its related compounds, has garnered significant interest in the

scientific community for its potential therapeutic applications, particularly in the realm of

oncology and inflammatory diseases. This guide provides a comprehensive overview of the

current knowledge on Alstonic acid B and related triterpenoids, focusing on their chemical

properties, biological activities, and underlying mechanisms of action, with a view toward their

potential for drug development.

Chemical Properties of Alstonic Acid B

Alstonic acid B is characterized by a 2,3-secofernane triterpenoid skeleton.[1] Its chemical

formula is C30H46O3, with a molecular weight of 454.7 g/mol .[6]

Table 1: Physicochemical Properties of Alstonic Acid B

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1151700?utm_src=pdf-interest
https://www.benchchem.com/product/b1151700?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10609272/
https://www.medchemexpress.com/alstonic-acid-b.html
https://www.medchemexpress.com/alstonic-acid-b.html?locale=ja-JP
https://pmc.ncbi.nlm.nih.gov/articles/PMC10609272/
https://pubmed.ncbi.nlm.nih.gov/1368386/
https://www.mdpi.com/2076-3921/10/8/1161
https://www.benchchem.com/product/b1151700?utm_src=pdf-body
https://www.benchchem.com/product/b1151700?utm_src=pdf-body
https://www.benchchem.com/product/b1151700?utm_src=pdf-body
https://www.benchchem.com/product/b1151700?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10609272/
https://pubchem.ncbi.nlm.nih.gov/compound/91895417
https://www.benchchem.com/product/b1151700?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C30H46O3

Molecular Weight 454.7 g/mol [6]

IUPAC Name

2-

[(1R,4S,5R,8R,9R,12S,16R,19S)-4,9,12,17,17,1

9-hexamethyl-18-oxo-8-propan-2-yl-19-

pentacyclo[14.2.1.01,13.04,12.05,9]nonadec-

13-enyl]acetic acid[6]

InChIKey WPCBXRKYKJHHMS-ALFWALAGSA-N[6]

Biological Activities and Mechanisms of Action

Research into the pharmacological effects of Alstonic acid B and related triterpenoids from

Alstonia species has revealed a spectrum of biological activities. These compounds have

demonstrated potential as anti-inflammatory, antispasmodic, and anticancer agents.

In Vitro Anticancer Activity

Extracts from Alstonia scholaris containing triterpenoids have shown cytotoxic effects against

various cancer cell lines.[7] The anticancer mechanisms are multifaceted and include the

induction of apoptosis (programmed cell death), inhibition of cell proliferation, and disruption of

angiogenesis (the formation of new blood vessels that supply tumors).[7][8] Phytochemicals

within these extracts, such as betulinic acid and oleanolic acid, are known to induce apoptosis

and inhibit angiogenesis in cancer models.[7]

Table 2: Anticancer Activity of Triterpenoids from Alstonia Species
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Compound/Extract Cell Line Activity IC50 Value

Alstonia scholaris

extract
Not specified Antineoplastic Not specified[8]

Betulinic acid Various
Apoptosis induction,

anti-angiogenesis
Not specified[7]

Oleanolic acid Various
Apoptosis induction,

anti-angiogenesis
Not specified[7]

Ursolic acid
Bidens pilosa, Lactuca

sativa

Inhibition of radicle

growth
78.8 µM - 735.2 µM[9]

Signaling Pathways in Anticancer Activity

The anticancer properties of Alstonia scholaris extracts are attributed to the modulation of

several key signaling pathways. Bioactive compounds can induce cell cycle arrest at the G0/G1

or G2/M phases by altering the expression of cyclins and cyclin-dependent kinases (CDKs).[7]

Furthermore, flavonoids and phenolic acids present in the extracts can increase oxidative

stress within tumor cells, leading to DNA fragmentation and apoptosis.[7]
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Alstonic Acid B &
Related Triterpenoids

Cell Cycle Regulation

Apoptosis Induction

Angiogenesis Inhibition

CDK/Cyclin Modulation

Oxidative Stress &
DNA Damage

VEGF Suppression

Caspase Activation

Seed cells in 96-well plate

Treat with Alstonic Acid B

Incubate for 24-72h

Add MTT solution

Incubate for 4h

Add DMSO to dissolve formazan

Read absorbance at 570nm
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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